5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 1-methyl-5-(propan-2-yloxymethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C8H13ClN2O3S/c1-6(2)14-5-7-8(15(9,12)13)4-10-11(7)3/h4,6H,5H2,1-3H3
• InChI Key: OBIJTFVIWSLIBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=C(C=NN1C)S(=O)(=O)Cl
• Molecular Formula: C8H13ClN2O3S
• Molecular Weight: 252.72 g/mol

Description

5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride, also known as IMPS, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a sulfonyl chloride derivative that is commonly used as a reagent in organic synthesis. It has been found to have a wide range of applications in the field of biochemistry and pharmacology due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition can lead to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes in the body, which can lead to a decrease in the production of certain molecules. This can have a wide range of effects on the body, including anti-inflammatory and anti-cancer effects. 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride has several advantages for use in lab experiments. It is a relatively inexpensive reagent that is readily available. It is also easy to handle and store. However, there are also some limitations to its use. 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride can be toxic if not handled properly, and it can also be difficult to work with due to its high reactivity.

Future Directions

There are several future directions for research on 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride. One potential area of research is the development of new pharmaceuticals and agrochemicals using 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride as a starting material. Another area of research is the development of new antibiotics using 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride as a potential candidate. Additionally, further research is needed to fully understand the mechanism of action of 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride and its potential applications in the field of biochemistry and pharmacology.
Conclusion:
In conclusion, 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride, or 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride, is a chemical compound that has been extensively studied for its potential use in scientific research. It has a wide range of applications in the field of biochemistry and pharmacology, including as a reagent in organic synthesis and as a potential candidate for the development of new antibiotics. While there are some limitations to its use, 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride has several advantages, including its low cost and ease of handling. Further research is needed to fully understand the potential of 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride in the field of biochemistry and pharmacology.

Synthesis Methods

The synthesis of 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride involves the reaction of 4-chloromethyl-1-methyl-1H-pyrazole-5-carboxylic acid with isopropyl alcohol and thionyl chloride. The resulting compound is then reacted with sodium sulfite to form the final product, 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride. This method has been found to be efficient and cost-effective, making 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride a popular choice for researchers.

Scientific Research Applications

5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride has been extensively studied for its potential use in scientific research. It has been found to have a wide range of applications in the field of biochemistry and pharmacology. One of the main uses of 5-(isopropoxymethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride is as a reagent in organic synthesis. It has been found to be an effective reagent for the synthesis of various compounds, including pharmaceuticals and agrochemicals.